Cas no 76114-73-3 (Propargyl Butylcarbamate)
Propargyl Butylcarbamate is a carbamate-based chemical compound characterized by the presence of a propargyl group and a butylcarbamate moiety. This structure imparts reactivity and functional versatility, making it useful in organic synthesis and agrochemical applications. Its propargyl group enables participation in click chemistry reactions, while the carbamate functionality offers stability and potential biological activity. The compound is often employed as an intermediate in the development of pesticides, pharmaceuticals, and specialty chemicals. Its balanced properties, including moderate solubility and controlled reactivity, make it a practical choice for researchers and industrial chemists seeking selective modifications in complex molecular frameworks.
Propargyl Butylcarbamate structure
Product Name:Propargyl Butylcarbamate
CAS No:76114-73-3
MF:C8H13NO2
MW:155.194322347641
CID:59755
PubChem ID:10877354
Update Time:2025-06-08
Propargyl Butylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- Prop-2-yn-1-yl butylcarbamate
- 2-Propynyl butylcarbamate
- N-Butyl propargyl carbamate
- Butyl-2-propynyl estercarbamic acid
- Allylene N-butyl isocyanate
- Allylene butyl isocyanate
- Propargyl Butylcarbamate
- prop-2-ynyl N-butylcarbamate
- butyl propynyl carbamate
- butylcarbamic acid prop-2-ynyl ester
- butylpropargyl carbamate
- N-butylcarbamic acid prop-2-ynyl ester
- prop-1-yn-3-yl N-n-butylcarbamate
- Carbamic acid, butyl-, 2-propynyl ester
- Propargyl-N-butylcarbamate
- Carbamic acid, N-butyl-, 2-propyn-1-yl ester
- Butyl-2-propynyl Ester Carbamic Acid
- prop-2-ynyl butylcarbamate
- Prop-2-inyl-N-butylcarbamat
- Butylcarbamic acid propargyl ester
- prop-2-yn-1-yl N-butylc
- CS-0152104
- NS00002230
- 76114-73-3
- EC 616-291-8
- DTXSID2072835
- BCP29240
- JTDBXHIIVZZXDH-UHFFFAOYSA-N
- AS-59739
- AKOS006240963
- SCHEMBL5144907
- MFCD06411065
- A838613
- prop-2-yn-1-yl N-butylcarbamate
- D81823
- AMY38451
-
- MDL： MFCD06411065
- Inchi： 1S/C8H13NO2/c1-3-5-6-9-8(10)11-7-4-2/h2H,3,5-7H2,1H3,(H,9,10)
- InChI Key： JTDBXHIIVZZXDH-UHFFFAOYSA-N
- SMILES： O(CC#C)C(NCCCC)=O
Computed Properties
- Exact Mass: 155.09500
- Monoisotopic Mass: 349.017556
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
- XLogP3: 1.3
Experimental Properties
- Density: 0.990
- Boiling Point: 233 ºC
- Flash Point: 95 ºC
- Refractive Index: 1.452
- PSA: 38.33000
- LogP: 1.53680
Propargyl Butylcarbamate Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Propargyl Butylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VO884-100mg |
Propargyl Butylcarbamate |
76114-73-3 | 95+% | 100mg |
391CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VO884-250mg |
Propargyl Butylcarbamate |
76114-73-3 | 95+% | 250mg |
942CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VO884-200mg |
Propargyl Butylcarbamate |
76114-73-3 | 95+% | 200mg |
294.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VO884-50mg |
Propargyl Butylcarbamate |
76114-73-3 | 95+% | 50mg |
109.0CNY | 2021-07-14 | |
| TRC | P762590-500mg |
Propargyl Butylcarbamate |
76114-73-3 | 500mg |
$ 215.00 | 2023-09-06 | ||
| TRC | P762590-2.5g |
Propargyl Butylcarbamate |
76114-73-3 | 2.5g |
$ 966.00 | 2023-09-06 | ||
| TRC | P762590-5g |
Propargyl Butylcarbamate |
76114-73-3 | 5g |
$ 1777.00 | 2023-09-06 | ||
| abcr | AB538854-250 mg |
Prop-2-yn-1-yl butylcarbamate; . |
76114-73-3 | 250MG |
€114.30 | 2022-03-23 | ||
| abcr | AB538854-1 g |
Prop-2-yn-1-yl butylcarbamate; . |
76114-73-3 | 1g |
€220.20 | 2022-03-23 | ||
| Chemenu | CM128821-1g |
prop-2-yn-1-yl butylcarbamate |
76114-73-3 | 95% | 1g |
$*** | 2023-05-29 |
Propargyl Butylcarbamate Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
76114-73-3 (Propargyl Butylcarbamate) Related Products
- 7451-46-9(Carbamicacid, N-pentyl-, ethyl ester)
- 6935-80-4(Carbamic acid,N,N'-1,4-butanediylbis-, C,C'-diethyl ester)
- 13105-54-9(2-Hydroxyethyl N-butylcarbamate)
- 54915-65-0(Carbamic acid, heptyl-, ethylester (9CI))
- 591-62-8(Carbamic acid,N-butyl-, ethyl ester)
- 89733-27-7(Carbamic acid, (5-cyanopentyl)-, 2-propynyl ester)
- 6268-50-4(Carbamic acid,dodecyl-, ethyl ester (6CI,8CI,9CI))
- 55406-53-6(3-Iodo-2-propynyl N-Butylcarbamate)
- 7451-47-0(Carbamic acid,N-hexyl-, ethyl ester)
- 3066-65-7(Carbamic acid,N,N'-1,6-hexanediylbis-, C,C'-diethyl ester)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
